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Compound of Interest

Compound Name: 2-Methyl-4-nonanol

cat. No.: B1620210

An In-depth Technical Guide on the Physical Properties of 2-Methyl-4-nonanol

This technical guide provides a comprehensive overview of the core physical properties of 2-
Methyl-4-nonanol, tailored for researchers, scientists, and professionals in drug development.
The information is presented to facilitate easy comparison and understanding of its
fundamental chemical characteristics.

Chemical Identity

2-Methyl-4-nonanol is a secondary alcohol, an organic compound with the chemical formula
C10H220.[1][2][3] It is structurally defined by a nonane backbone with a hydroxyl (-OH) group
at the fourth carbon and a methyl (-CH3) group at the second carbon. Its CAS Registry Number
is 26533-31-3.[1][3]

Physical and Chemical Properties

The physical properties of 2-Methyl-4-nonanol are summarized in the table below. These
characteristics are crucial for its handling, application in synthesis, and for understanding its
behavior in various chemical systems.
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Property Value Source
Molecular Formula C10H220 [1112][3]
Molecular Weight 158.286 g/mol [1]
Appearance Colorless to pale yellow liquid [2]
Odor Fruity, floral, and aromatic [2]
Boiling Point ~202-204°C [2]
Melting Point ~-50°C [2]
Density ~0.834 g/cm?3 [2]

Insoluble in water. Soluble in
Solubility alcohols, ethers, and other [2]

organic solvents.

Experimental Protocols

While specific experimental documentation for determining the physical properties of 2-Methyl-
4-nonanol is not detailed in the provided references, the following are standard methodologies
used for such characterizations.

e Boiling Point Determination: The boiling point is typically determined using distillation or a
capillary method (Thiele tube). The substance is heated, and the temperature at which the
liquid and vapor phases are in equilibrium at a given pressure is recorded. For accuracy, the
atmospheric pressure is measured and corrections are applied to report the boiling point at
standard pressure (760 mmHg).

o Melting Point Determination: A sample is placed in a capillary tube and heated in a melting
point apparatus. The temperature range from which the substance begins to melt to when it
becomes completely liquid is recorded as the melting point.

o Density Measurement: The density of a liquid like 2-Methyl-4-nonanol is commonly
measured using a pycnometer or a hydrometer. The mass of a known volume of the liquid is
determined at a specific temperature, and the density is calculated by dividing the mass by
the volume.
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o Solubility Testing: To determine solubility, a small amount of 2-Methyl-4-nonanol is added to
a test solvent (e.g., water, ethanol). The mixture is agitated, and the miscibility is observed.
The process is repeated with increasing amounts of the solute to determine the extent of
solubility, often expressed in g/100mL of solvent at a specific temperature.

Visualization of Property Relationships

The following diagram illustrates the logical relationship between the molecular structure of 2-

Methyl-4-nonanol and its resulting physical properties.
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Relationship between molecular structure and physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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